Cas no 909122-64-1 (2-Phenyl-6,7-Dihydro-5h-Pyrrolo2,1-C1,2,4Triazol-2-Ium Tetrafluoroborate)

• Product Name: 2-Phenyl-6,7-Dihydro-5h-Pyrrolo2,1-C1,2,4Triazol-2-Ium Tetrafluoroborate
• CAS No: 909122-64-1
• MF: C₁₁H₁₂BF₄N₃
• MW: 273.037695884705
• MDL: MFCD29059016
• CID: 3031835
• PubChem ID: 25022742
• Update Time: 2025-05-19

2-Phenyl-6,7-Dihydro-5h-Pyrrolo2,1-C1,2,4Triazol-2-Ium Tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 五元环苯肼三氮唑
• 2-Phenyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium tetrafluoroborate
• 2-phenyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-4-ium;tetrafluoroborate
• 5H-Pyrrolo[2,1-c]-1,2,4-triazolium, 6,7-dihydro-2-phenyl-, tetrafluoroborate(1-) (9CI)
• 6,7-dihydro-2-phenyl-5H-Pyrrolo[2,1-c]-1,2,4-triazolium tetrafluoroborate
• AKOS027324469
• AS-37434
• 909122-64-1
• 2-PHENYL-5H,6H,7H-2??-PYRROLO[2,1-C][1,2,4]TRIAZOL-2-YLIUM TETRAFLUOROBORATE
• 2-Phenyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-iumtetrafluoroborate
• 5H-Pyrrolo[2,1-c]-1,2,4-triazolium, 6,7-dihydro-2-phenyl-,tetrafluoroborate(1-)
• MFCD29059016
• 2-Phenyl-6,7-Dihydro-5h-Pyrrolo2,1-C1,2,4Triazol-2-Ium Tetrafluoroborate

• MDL： MFCD29059016
• Inchi： 1S/C11H12N3.BF3.FH/c1-2-5-10(6-3-1)14-9-13-8-4-7-11(13)12-14;2-1(3)4;/h1-3,5-6,9H,4,7-8H2;;1H/q+1;;/p-1
• InChI Key： RINGAEDXSHFZAD-UHFFFAOYSA-M
• SMILES： C1=CC=CC=C1[N+]1=CN2CCCC2=N1.B(F)(F)F.[F-]

Computed Properties

• Exact Mass: 273.1060402g/mol
• Monoisotopic Mass: 273.1060402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-Phenyl-6,7-Dihydro-5h-Pyrrolo2,1-C1,2,4Triazol-2-Ium Tetrafluoroborate

Introduction to 2-Phenyl-6,7-Dihydro-5h-Pyrrolo[2,1-c][1,2,4]Triazol-2-ium Tetrafluoroborate (CAS No 909122-64-1)

2-Phenyl-6,7-Dihydro-5h-Pyrrolo[2,1-c][1,2,4]Triazol-2-ium Tetrafluoroborate, identified by its CAS number 909122-64-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of triazolopyrrole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The tetrafluoroborate counterion in its name suggests a stable ionic form, which may enhance its solubility and reactivity in certain chemical environments.

The molecular structure of 2-Phenyl-6,7-Dihydro-5h-Pyrrolo[2,1-c][1,2,4]Triazol-2-ium Tetrafluoroborate incorporates a fused ring system consisting of a pyrrole ring connected to a triazole ring. This unique arrangement creates a rigid scaffold that can interact with biological targets in specific ways. The presence of a phenyl group at the 2-position of the pyrrole ring further modulates the electronic properties and potential binding interactions of the molecule. Such structural features make it an attractive candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of triazolopyrrole derivatives due to their ability to modulate various biological pathways. Studies have indicated that these compounds can exhibit inhibitory activity against enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The specific arrangement of atoms in 2-Phenyl-6,7-Dihydro-5h-Pyrrolo[2,1-c][1,2,4]Triazol-2-ium Tetrafluoroborate may contribute to its potential as a lead compound for drug development.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. The rigid heterocyclic core provides a stable framework that can be modified through various chemical transformations to optimize binding affinity and selectivity. Researchers have been particularly interested in leveraging computational methods to predict how modifications to the phenyl group or other functional groups might enhance the biological activity of the molecule. These efforts are part of a broader trend toward using computational chemistry and high-throughput screening techniques to accelerate the discovery of novel therapeutic agents.

Recent experimental studies have begun to explore the biological activity of 2-Phenyl-6,7-Dihydro-5h-Pyrrolo[2,1-c][1,2,4]Triazol-2-ium Tetrafluoroborate in vitro. Initial findings suggest that it may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer cell proliferation. Additionally, preliminary data indicate that it could interact with receptors involved in pain signaling pathways. These results are encouraging and warrant further investigation into its potential therapeutic applications.

The synthesis of 909122-64-1 presents an interesting challenge due to its complex heterocyclic structure. Advanced synthetic methodologies have been employed to construct the fused ring system while maintaining high regioselectivity and yield. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated cross-coupling reactions have proven particularly useful in assembling this type of molecule efficiently. The development of robust synthetic routes is essential for enabling large-scale production and further exploration of its pharmacological properties.

The stability and handling characteristics of 909122-64-1 are also important considerations for researchers working with this compound. As an ionic compound with a tetrafluoroborate counterion, it may exhibit different solubility profiles compared to neutral organic molecules. Understanding these properties is crucial for optimizing experimental conditions in both laboratory and industrial settings. Furthermore, its stability under various storage conditions will influence how it is distributed and used in research programs.

In conclusion,909122-64-1 represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and preliminary biological activity make it an attractive starting point for developing new therapeutic agents targeting various diseases. As research continues to uncover more about its properties and potential applications,909122-64-1 is likely to play an important role in future drug discovery efforts.